Cas no 178975-20-7 (Benzenesulfonamide,4-[3-(trifluoromethyl)[1]benzothiopyrano[4,3-c]pyrazol-1(4H)-yl]-)

• Product Name: Benzenesulfonamide,4-[3-(trifluoromethyl)[1]benzothiopyrano[4,3-c]pyrazol-1(4H)-yl]-
• CAS No: 178975-20-7
• MF: C₁₇H₁₂F₃N₃O₂S₂
• MW: 411.421291351318
• CID: 113027
• PubChem ID: 15345559
• Update Time: 2025-04-18

Benzenesulfonamide,4-[3-(trifluoromethyl)[1]benzothiopyrano[4,3-c]pyrazol-1(4H)-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[3-(trifluoromethyl)[1]benzothiopyrano[4,3-c]pyrazol-1(4H)-yl]-
• 4-[3-(trifluoromethyl)-4H-thiochromeno[4,3-c]pyrazol-1-yl]benzenesulfonamide
• AB44454
• AGN-PC-00OYLD
• CHEBI:255536
• CHEMBL273420
• SureCN8933820
• M5
• BDBM50288327
• 4-(3-Trifluoromethyl-4H-thiochromeno[4,3-c]pyrazol-1-yl)-benzenesulfonamide
• ACFQQDXFCVFBIX-UHFFFAOYSA-N
• 178975-20-7
• SCHEMBL8933820

• Inchi： 1S/C17H12F3N3O2S2/c18-17(19,20)16-13-9-26-14-4-2-1-3-12(14)15(13)23(22-16)10-5-7-11(8-6-10)27(21,24)25/h1-8H,9H2,(H2,21,24,25)
• InChI Key： ACFQQDXFCVFBIX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C(C(C(F)(F)F)=NN2C2C=CC(=CC=2)S(N)(=O)=O)C1

Computed Properties

• Exact Mass: 411.03200
• Monoisotopic Mass: 411.03230347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.66000
• LogP: 5.59230